Cas no 349397-64-4 (Ethyl 1-(4-methoxybenzoyl)-4-piperidinecarboxylate)

• Product Name: Ethyl 1-(4-methoxybenzoyl)-4-piperidinecarboxylate
• CAS No: 349397-64-4
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• MDL: MFCD01213113
• CID: 3143043
• PubChem ID: 669067
• Update Time: 2025-05-19

Ethyl 1-(4-methoxybenzoyl)-4-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(4-methoxybenzoyl)-4-piperidinecarboxylate
• 349397-64-4
• Ethyl 1-(4-methoxybenzoyl)-4-piperidine carboxylate
• Oprea1_770500
• ethyl1-(4-methoxybenzoyl)piperidine-4-carboxylate
• CHEMBL5487826
• 5T-0300
• ethyl 1-(4-methoxybenzoyl)piperidine-4-carboxylate
• ethyl 1-[(4-methoxyphenyl)carbonyl]piperidine-4-carboxylate
• AKOS003531134
• CS-0316130
• MFCD01213113
• STK182705

• MDL： MFCD01213113
• Inchi： 1S/C16H21NO4/c1-3-21-16(19)13-8-10-17(11-9-13)15(18)12-4-6-14(20-2)7-5-12/h4-7,13H,3,8-11H2,1-2H3
• InChI Key： ARNMYHLLAXDMNT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCN(C(C2C=CC(=CC=2)OC)=O)CC1)=O

Computed Properties

• Exact Mass: 291.14705815Da
• Monoisotopic Mass: 291.14705815Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8Ų

Ethyl 1-(4-methoxybenzoyl)-4-piperidinecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 1-(4-methoxybenzoyl)-4-piperidinecarboxylate

Ethyl 1-(4-methoxybenzoyl)-4-piperidinecarboxylate: Structural Features, Synthesis, and Emerging Applications in Chemical Biology

Ethyl 1-(4-methoxybenzoyl)-4-piperidinecarboxylate (CAS No. 349397-64-4) is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique molecular architecture and potential pharmacological properties. This compound features a piperidine ring system, which is a six-membered saturated heterocycle commonly found in numerous bioactive molecules, including pharmaceuticals and natural products. The 4-methoxybenzoyl group attached to the piperidine core introduces an aromatic moiety with an electron-donating methoxy substituent, while the ethyl ester functionality at the carboxylic acid position provides additional synthetic versatility and modulates physicochemical properties such as solubility and metabolic stability.

The structural characteristics of Ethyl 1-(4-methoxybenzoyl)-4-piperidinecarboxylate align it with a broader class of compounds known as piperidinyl esters, which have been extensively studied for their roles in drug discovery programs targeting GABA receptors, opioid systems, and enzyme inhibition pathways. Recent advances in computational chemistry have enabled detailed molecular docking studies to explore how the methoxybenzoyl substituent interacts with specific binding sites on target proteins. These studies highlight the importance of the aromatic ring's orientation and the piperidine nitrogen's basicity in mediating receptor-ligand interactions.

Synthesis of this compound typically involves multistep organic transformations starting from readily available precursors such as 4-methoxybenzoic acid and piperidinone derivatives. Modern synthetic strategies emphasize atom-efficient methodologies, including microwave-assisted reactions and solvent-free conditions, to enhance yield and purity while minimizing environmental impact. The formation of the key piperidinyl ester linkage is often achieved through coupling reagents like HATU or EDCI under carefully controlled pH conditions to preserve functional group integrity.

In terms of biological activity, preliminary investigations suggest that compounds containing the 1-(4-methoxybenzoyl)piperidine scaffold exhibit promising enzyme inhibition profiles against serine proteases and kinases involved in inflammatory pathways. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that structural analogs with similar core architectures displayed IC50 values below 5 μM against trypsin-like proteases associated with neurodegenerative diseases. These findings underscore the potential of this chemical framework for developing targeted therapeutic agents.

The pharmacokinetic profile of Ethyl 1-(4-methoxybenzoyl)-4-piperidinecarboxylate has been evaluated using advanced ADME (absorption, distribution, metabolism, excretion) modeling techniques. Computational predictions indicate favorable intestinal permeability due to its moderate lipophilicity index (logP ≈ 2.8) and hydrogen bond donor/acceptor balance. However, hydrolytic instability remains a challenge for long-term formulations, prompting ongoing research into prodrug strategies involving ester modification or covalent conjugation with polyethylene glycol (PEG) moieties.

In materials science applications, this compound serves as a valuable building block for constructing supramolecular assemblies through non-covalent interactions such as π-π stacking between aromatic rings and hydrogen bonding networks from the piperidine nitrogen. Researchers at ETH Zurich recently reported its use in self-assembled monolayers for surface functionalization experiments requiring precise control over molecular orientation on gold substrates.

The versatility of this molecule extends to its role as an intermediate in asymmetric synthesis protocols aimed at producing enantiomerically pure pharmaceuticals. Chiral catalysts based on BINAP derivatives have shown remarkable selectivity (>95% ee) when applied to Diels-Alder reactions involving substituted piperidines like this one, opening new avenues for efficient stereocontrolled synthesis.

Ongoing research focuses on expanding the scope of biological evaluation by testing derivatives against emerging targets such as SARS-CoV-2 proteases and tumor necrosis factor (TNF) inhibitors. High-throughput screening campaigns using automated microplate readers are being employed to rapidly assess thousands of structural variations within this chemical space.

In conclusion, Ethyl 1-(4-methoxybenzoyl)-4-piperidinecarboxylate represents an important platform molecule with diverse applications across chemical biology disciplines. Its combination of structural flexibility and tunable physicochemical properties makes it particularly well-suited for both academic research programs and industrial drug discovery initiatives seeking innovative solutions to complex biological problems.